Cas no 53339-53-0 (4-Mercaptobenzyl Alcohol, 90%)

• Product name: 4-Mercaptobenzyl Alcohol, 90%
• CAS No: 53339-53-0
• MF: C₇H₈OS
• MW: 140.2
• MDL: MFCD00041529
• CID: 56395
• PubChem ID: 4677905

4-Mercaptobenzyl Alcohol, 90% Chemical and Physical Properties

Names and Identifiers

• 4-Mercaptobenzyl Alcohol
• (4-Mercaptophenyl)methanol
• (4-sulfanylphenyl)methanol
• 4-Mercaptobenzyl Alc
• 4-(Hydroxymethyl)thiophenol
• 4-Mercapto-benzenemethanol
• 4-Mercapto-benzylalkohol
• p-mercaptobenzyl alcohol
• Benzylalcohol, p-mercapto- (7CI)
• A829522
• 4-mercapto benzylalcohol
• DTXSID40405479
• StratoSpheres(TM) PL-HTP (Hydroxythiophenol) resin, 50-100 mesh, extent of labeling: 1.6 mmol/g loading, 1 % cross-linked
• SCHEMBL544552
• CS-0197752
• 53339-53-0
• AKOS006274045
• XBKHQENGCLDART-UHFFFAOYSA-N
• EN300-131552
• AB87790
• tert-butyl2-benzyl-2,7-diazaspiro[4.5]decane-7-carboxylate
• J-515613
• FT-0618861
• 4-Mercaptobenzyl Alcohol, 90%
• Y11017
• Benzenemethanol, 4-mercapto-
• BCP18396
• 4-Mercaptobenzyl Alcohol, 90per cent
• Benzenemethanol,4-mercapto-
• AS-55191
• 4-Mercapto benzyl alcohol
• AM20040654
• DB-014495

• MDL： MFCD00041529
• Inchi： 1S/C7H8OS/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• InChI Key： XBKHQENGCLDART-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)S)CO

Computed Properties

• Exact Mass: 140.029586g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.029586g/mol
• Monoisotopic Mass: 140.029586g/mol
• Topological Polar Surface Area: 21.2Ų
• Heavy Atom Count: 9
• Complexity: 77
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: White crystals
• Density: 1.21
• Melting Point: 52-54°C
• Boiling Point: 277.7℃/760mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.623
• Stability/Shelf Life: Dimerizes Readily - Store Under Inert Atmosphere
• PSA: 59.03000
• LogP: 1.46760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols